Cas no 127625-93-8 (4-bromoisoquinoline-5-sulfonamide)

• Product Name: 4-bromoisoquinoline-5-sulfonamide
• CAS No: 127625-93-8
• MF: C₉H₇BrN₂O₂S
• MW: 287.133079767227
• CID: 4585717
• PubChem ID: 14580059
• Update Time: 2025-09-20

4-bromoisoquinoline-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-bromoisoquinoline-5-sulfonamide

• Inchi： 1S/C9H7BrN2O2S/c10-7-5-12-4-6-2-1-3-8(9(6)7)15(11,13)14/h1-5H,(H2,11,13,14)
• InChI Key： BFZIPXDGEFRLML-UHFFFAOYSA-N
• SMILES： C1=C2C(C(S(N)(=O)=O)=CC=C2)=C(Br)C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on 4-bromoisoquinoline-5-sulfonamide

Introduction to 4-bromoisoquinoline-5-sulfonamide (CAS No: 127625-93-8)

4-bromoisoquinoline-5-sulfonamide, with the chemical formula C₉H₆BNO₂S, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic sulfonamide derivative has garnered considerable attention due to its unique structural properties and promising biological activities. The presence of both bromine and sulfonamide functional groups makes it a versatile scaffold for further chemical modifications and biological investigations.

The CAS No 127625-93-8 uniquely identifies this compound in scientific literature and databases, facilitating accurate referencing and research collaboration. As a member of the isoquinoline family, 4-bromoisoquinoline-5-sulfonamide inherits certain characteristic electronic and steric properties that influence its reactivity and interaction with biological targets. The bromine atom at the 4-position enhances electrophilicity, making it susceptible to nucleophilic substitution reactions, while the sulfonamide group introduces polarity and potential hydrogen bonding capabilities.

In recent years, 4-bromoisoquinoline-5-sulfonamide has been extensively studied for its potential applications in drug discovery. Its structural motif is reminiscent of several bioactive natural products and pharmacologically relevant molecules. The sulfonamide moiety, in particular, is a well-documented pharmacophore in medicinal chemistry, frequently incorporated into drugs targeting bacterial infections, inflammation, and cancer. The bromine substituent further expands its utility as a handle for derivatization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the construction of more complex molecular architectures.

One of the most compelling aspects of 4-bromoisoquinoline-5-sulfonamide is its demonstrated efficacy in preclinical models as an inhibitor of certain kinases and enzymes implicated in cancer progression. Studies have shown that derivatives of this scaffold can disrupt signaling pathways such as MAPK and PI3K/AKT, which are often dysregulated in tumor cells. The sulfonamide group’s ability to form hydrogen bonds with target proteins adds another layer of specificity, enhancing binding affinity. Furthermore, the bromine atom can be readily modified to introduce additional functional groups, allowing for fine-tuning of biological activity.

The synthesis of 4-bromoisoquinoline-5-sulfonamide typically involves multi-step organic transformations starting from readily available isoquinoline precursors. A common synthetic route includes bromination at the 4-position followed by sulfonation at the 5-position. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce additional substituents at various positions around the core structure. These synthetic methodologies highlight the compound’s accessibility for further medicinal chemistry exploration.

Recent advancements in computational chemistry have accelerated the design of novel derivatives of 4-bromoisoquinoline-5-sulfonamide. Molecular docking studies have identified key interactions between this scaffold and target enzymes, providing insights into structure-activity relationships (SAR). These computational predictions have guided experimental efforts toward optimizing potency and selectivity. Additionally, virtual screening algorithms have been used to identify potential lead compounds derived from this scaffold, streamlining the drug discovery process.

The pharmacological profile of 4-bromoisoquinoline-5-sulfonamide extends beyond oncology. Emerging research suggests that it may exhibit antimicrobial properties, particularly against Gram-negative bacteria. The sulfonamide group’s known activity against bacterial dihydropteroate synthase has been exploited to develop new antibiotics targeting resistant strains. Furthermore, its interaction with mitochondrial DNA polymerase has been explored as a potential therapeutic strategy for viral infections.

In conclusion, 4-bromoisoquinoline-5-sulfonamide (CAS No: 127625-93-8) represents a valuable building block in pharmaceutical research due to its unique structural features and broad spectrum of biological activities. Its incorporation into drug candidates has yielded promising results in preclinical studies targeting cancer and infectious diseases. Continued investigation into its derivatives and mechanisms of action will likely uncover further therapeutic applications, solidifying its role as a cornerstone compound in medicinal chemistry.